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Compound of Interest

Compound Name: 1,2,4,5-Tetramethylbenzene

Cat. No.: B166113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of durene

(1,2,4,5-tetramethylbenzene), with a specific focus on its melting point and solubility. This

document is intended to be a comprehensive resource, offering both established data and

detailed experimental protocols for in-house verification and analysis.

Core Physical Properties of Durene
Durene is a colorless, crystalline solid with a camphor-like odor.[1] It is one of three isomers of

tetramethylbenzene and is distinguished by its high molecular symmetry, which results in an

unusually high melting point compared to its isomers, prehnitene and isodurene.[2]

Melting Point
The melting point of a pure crystalline solid is a sharp, characteristic physical property useful

for identification and purity assessment. For durene, the reported melting point is consistently in

the range of 78 to 82 °C.

Table 1: Reported Melting Points of Durene
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Melting Point (°C) Melting Point (°F) Reference

79.2 174.6 [2]

78 - 82 172.4 - 179.6 [3]

79.0 - 81.0 174.2 - 177.8

80 176

Solubility Profile
Durene is a nonpolar aromatic hydrocarbon, which dictates its solubility characteristics. It is

practically insoluble in water but shows good solubility in various organic solvents.

Table 2: Solubility of Durene in Various Solvents

Solvent Solubility Reference

Water Insoluble

Ethanol Soluble

Ether Soluble

Benzene Soluble

Acetone Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

melting point and solubility of durene.

Determination of Melting Point
The melting point of durene can be accurately determined using the capillary method with a

melting point apparatus.
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Protocol:

Sample Preparation:

Ensure the durene sample is pure and dry. If necessary, pulverize a small amount of the

crystalline solid into a fine powder using a mortar and pestle.

Obtain a capillary tube sealed at one end.

Press the open end of the capillary tube into the powdered durene sample.

Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end.

The packed sample height should be approximately 2-3 mm.

Apparatus Setup:

Use a calibrated digital melting point apparatus.

Insert the capillary tube containing the durene sample into the heating block of the

apparatus.

Measurement:

If the approximate melting point is known (around 79°C), set the apparatus to heat rapidly

to about 70°C.

Above this temperature, reduce the heating rate to approximately 1-2°C per minute to

ensure thermal equilibrium.

Observe the sample through the magnifying lens.

Record the temperature at which the first droplet of liquid appears (the onset of melting).

Record the temperature at which the entire sample has completely melted into a clear

liquid (the end of melting).

The melting point is reported as the range between these two temperatures. For pure

durene, this range should be narrow (within 1-2°C).
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Determination of Solubility
The following protocol describes a qualitative and semi-quantitative method for determining the

solubility of durene in a given solvent.

Protocol:

Apparatus and Materials:

Test tubes or small vials with stoppers.

Graduated pipettes or a calibrated burette.

Vortex mixer or shaker.

Analytical balance.

Durene (crystalline solid).

Selected organic solvent (e.g., ethanol).

Procedure:

Accurately weigh a specific mass of durene (e.g., 100 mg) and place it into a clean, dry

test tube.

Using a graduated pipette or burette, add a measured volume of the solvent (e.g., 1 mL) to

the test tube.

Stopper the test tube and agitate the mixture vigorously using a vortex mixer or by shaking

for a set period (e.g., 1-2 minutes) at a constant temperature (e.g., 25°C).

Visually inspect the solution. If the solid has completely dissolved, durene is considered

soluble at that concentration.

If the solid has not completely dissolved, incrementally add more of the solvent in

measured volumes (e.g., 0.5 mL increments), agitating thoroughly after each addition, until

the solid is fully dissolved.
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Record the total volume of solvent required to dissolve the initial mass of durene.

The solubility can then be expressed quantitatively (e.g., in mg/mL or g/L).

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Start: Obtain Durene Sample

Sample Preparation:
- Pulverize Durene

- Pack into Capillary Tube (2-3 mm)

Apparatus Setup:
- Insert capillary into melting point apparatus

Rapid Heating:
- Heat to ~70°C

Slow Heating:
- Heat at 1-2°C/min

Observation:
- Monitor sample for melting

Record T_onset:
- First liquid droplet appears

Record T_end:
- Sample completely melted

Report Melting Point Range:
(T_onset - T_end)

End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination of Durene.
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Start: Weigh Durene Sample

Add Initial Volume of Solvent

Agitate Mixture at Constant Temperature

Visually Inspect for Dissolution

Record as Soluble at Current Concentration

Completely Dissolved

Add Incremental Volume of Solvent

Not Dissolved

Calculate and Report Solubility

End
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Caption: Workflow for Solubility Determination of Durene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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